Isobutyl butyrate
Isobutyl butyrate
Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile compounds produced in ripening bananas.
Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile flavor compounds produced in ripening bananas.
Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol.
2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products.
Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile flavor compounds produced in ripening bananas.
Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol.
2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
539-90-2
VCID:
VC20739563
InChI:
InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
SMILES:
CCCC(=O)OCC(C)C
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
Isobutyl butyrate
CAS No.: 539-90-2
Main Products
Cat. No.: VC20739563
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
* For research use only. Not for human or veterinary use.
| Description | Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile compounds produced in ripening bananas. Isobutyl butyrate is an aliphatic ester that can be used as a food flavoring agent. It is one of the volatile flavor compounds produced in ripening bananas. Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol. 2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 539-90-2 |
| Molecular Formula | C8H16O2 |
| Molecular Weight | 144.21 g/mol |
| IUPAC Name | 2-methylpropyl butanoate |
| Standard InChI | InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3 |
| Standard InChI Key | RGFNRWTWDWVHDD-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OCC(C)C |
| Canonical SMILES | CCCC(=O)OCC(C)C |
| Boiling Point | 156.9 °C |
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